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Compound of Interest

Compound Name: 9-Tricosyne
CAS No.: 39487-08-6
Cat. No.: B1623405
Get Quote

Part 1: Executive Safety Assessment

Beyond the SDS: While Safety Data Sheets (SDS) often classify 9-Tricosyne (CAS: 27519-02-
4) as "Low Toxicity" (EPA Category 1V), this classification can lead to complacency in a
research setting. As a Senior Scientist, | must clarify the distinct operational risks that standard
toxicology reports often overlook:

e Sensitization Latency: 9-Tricosyne is a known skin sensitizer (H317). Repeated low-level
exposure can induce contact dermatitis. The risk is not acute poisoning, but chronic
immunological sensitization.

» Biological Contamination (The "Fly Magnet" Effect): This is a sex pheromone.[1] Minute
traces transferred to doorknobs, clothing, or ventilation systems can turn your facility into a
biological beacon for Musca domestica (houseflies). This compromises experimental sterility
and creates a nuisance vector.

 Lipophilicity: As a long-chain alkene (
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), this substance is highly lipophilic. It permeates standard latex gloves rapidly and binds
tenaciously to skin oils.

Core Directive: Treat 9-Tricosyne not just as a chemical reagent, but as a bio-active
contaminant. Containment is as critical as personal protection.

Part 2: Physicochemical Risk Profile

Understanding the physical properties dictates the PPE choice.

Property Value Operational Implication

High viscosity; clings to
Physical State Oily Liquid surfaces/gloves. Hard to wash

off with water alone.

Combustible but not
Flash Point > 113°C (> 235°F) Flammable. Low fire risk under

normal ambient transfer.

Do not use water for initial spill
Water Solubility Negligible (< 0.1 mg/L) cleanup. It will just spread the
oil.

Inhalation risk is low unless

Vapor Pressure Low _
aerosolized or heated.
Critical: Rapidly partitions into
Partition Coeff. High Log Kow (~10) lipid bilayers (skin) and glove

polymers.

Part 3: Personal Protective Equipment (PPE)
Protocol
Hand Protection: The "Lipid Barrier" Rule

Standard: Do NOT use Latex. Requirement: Nitrile (Minimum 5 mil / 0.12mm thickness).
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» Scientific Rationale: Natural rubber latex swells and degrades upon contact with long-chain
alkenes, allowing permeation within minutes. Nitrile provides superior resistance to
hydrocarbon oils.

e The "Double-Glove" Protocol:
o Inner Layer: Standard 4-mil Nitrile (inspection grade).
o Quter Layer: 5-8 mil Nitrile (chemical resistant).

o Logic: The outer glove takes the mechanical stress and initial chemical load. If the outer
glove is compromised or soiled with olil, it can be stripped immediately without exposing
the skin.

Respiratory Protection

Standard: Engineering Controls First. Requirement: Handle strictly within a Class Il Fume Hood
or exhausted enclosure.

» Rationale: While vapor pressure is low, the olfactory threshold is specific to insects, not
humans. You cannot rely on smell to detect leaks. Using a hood prevents the accumulation
of pheromones on lab surfaces (walls/ceilings) which are difficult to decontaminate.

o Respirator: If handling bulk quantities (>500mL) outside a hood, use a half-face respirator
with Organic Vapor (OV) cartridges (Black label).

Eye & Body Protection[2][3][4]

o Eyes: Chemical splash goggles (indirect vent). Why? As an oily liquid, a splash is difficult to
rinse out of the eye. Safety glasses are insufficient for liquid transfer tasks.

e Body: Standard cotton/polyester lab coat.

o Critical Control: This lab coat must never leave the "Hot Zone." Do not wear it to the
cafeteria or office. Pheromone residues on the coat will track the biological attractant
throughout the building.

Part 4: Operational Workflow & Logic
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The following diagram illustrates the "Closed-Loop" handling process designed to prevent
environmental release and sensitization.
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Figure 1: Closed-loop workflow for handling 9-Tricosyne. Note the containment zone (dashed
red) where PPE is mandatory.
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Part 5: Emergency Response & Disposal
Spill Management (The "Dry Clean" Method)

Because 9-Tricosyne is hydrophobic, water spreads the spill.
 |solate: Evacuate the immediate 3-meter radius.

o Absorb: Use polypropylene pads or vermiculite. Do not use paper towels (they saturate and
drip).

o Solvent Wash: After absorbing the bulk liquid, wipe the surface with Ethanol (70%) or
Acetone. The pheromone is soluble in organic solvents, which allows for effective removal.

e Soap Wash: Final clean with hot water and detergent to emulsify remaining residues.

Disposal Protocol

o Aquatic Toxicity: 9-Tricosyne is highly toxic to aquatic invertebrates (e.g., Daphnia magna).

[2]
e Strict Prohibition:NEVER pour down the sink.

o Method: Collect all liquid waste and contaminated solids (pipette tips, gloves) into a
dedicated waste stream labeled "Non-Halogenated Organic Solvents."

o Ultimate Fate: Must be sent for high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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